7-(2,4-dichlorophenyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(2,4-dichlorophenyl)-2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C22H16Cl2N4S/c1-13-3-4-14(2)27(13)20-8-10-29-22(20)18-12-21-25-9-7-19(28(21)26-18)16-6-5-15(23)11-17(16)24/h3-12H,1-2H3
• InChI Key: RIMVPMQBSBGFLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(SC=C2)C3=NN4C(=CC=NC4=C3)C5=C(C=C(C=C5)Cl)Cl)C
• Molecular Formula: C22H16Cl2N4S
• Molecular Weight: 439.4 g/mol

Description

7-(2,4-dichlorophenyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C22H16Cl2N4S and its molecular weight is 439.36. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Anticancer Properties

A notable focus has been on the antitumor evaluation of novel pyrazolopyrimidine derivatives. Studies have explored their cytotoxic activities against various cancer cell lines, including liver (HepG-2) and breast (MCF-7) cancer cells. Compounds within this category have shown dose-dependent cytotoxic activities, with some inducing cell cycle arrest and pro-apoptotic activity, indicating their potential as antitumor agents (El-Naggar et al., 2018). Additional research has synthesized thieno-fused 7-deazapurine ribonucleosides, demonstrating in vitro cytostatic activities against a broad panel of cancer and leukemia cell lines, with some compounds showing antiviral activity against HCV (Tichy et al., 2017).

Antimicrobial Activity

Pyrazolopyrimidine derivatives have also been studied for their antimicrobial properties. A regioselective synthesis of new pyrazol-1'-ylpyrazolo[1,5-a]pyrimidines in an aqueous medium was accomplished, showing broad antibacterial activity against both gram-positive and gram-negative bacteria. Some compounds were comparable or more effective than standard antibiotics, indicating their potential as antimicrobial agents (Aggarwal et al., 2011).

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of pyrazolopyrimidine derivatives has provided insights into their molecular structures and potential pharmacological applications. The molecular structure of certain pyrazolo[1,5-a]pyrimidines was determined by X-ray diffractometry, offering a foundation for understanding the regioselectivity of reactions and interactions that contribute to their biological activities (Frizzo et al., 2009).